![molecular formula C13H24N2O4S B6161776 tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate CAS No. 1935364-49-0](/img/no-structure.png)
tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate
Overview
Description
Tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate (TB-DTC) is a novel synthetic compound that has been studied for its potential applications in various fields, including scientific research, biomedical engineering, and drug development. TB-DTC is a cyclic molecule composed of three rings and an oxo group. It is a highly stable compound that has been used in various experiments and applications due to its unique chemical and physical properties. TB-DTC has been studied for its potential applications in research, drug development, and biomedical engineering.
Mechanism of Action
Tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate has been studied for its potential applications in drug development and biomedical engineering. The mechanism of action of tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate is not yet fully understood, but it is believed that it is able to interact with certain proteins and enzymes in the body, affecting their activity and thus altering the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate has been studied for its potential applications in drug development and biomedical engineering. It is believed that tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate can interact with certain proteins and enzymes in the body, affecting their activity and thus altering the biochemical and physiological processes in the body. It has been shown to have anti-inflammatory and antioxidant effects in animal models, and it has been suggested that it may have potential applications in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
Tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate has several advantages for use in laboratory experiments. It is a highly stable compound, and it can be synthesized by a number of methods. It is also a highly soluble compound, making it easy to use in experiments. However, tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate is also a highly toxic compound and must be handled with care.
Future Directions
Tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate has potential applications in a variety of fields, including scientific research, drug development, and biomedical engineering. Further research is needed to understand the mechanism of action of tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate and its potential applications in the treatment of various diseases. Additionally, further research is needed to develop new synthetic pathways for the synthesis of tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate, as well as to develop new methods for its purification and analysis. Finally, further research is needed to explore the potential applications of tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate in drug development and biomedical engineering.
Synthesis Methods
Tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate can be synthesized by a number of methods, including the reaction of tert-butyl alcohol with 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylic acid. This reaction is catalyzed by a strong acid, such as sulfuric acid, and is carried out at a temperature of around 100°C. The reaction yields a white crystalline solid that can be purified by recrystallization.
Scientific Research Applications
Tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate has been used in a variety of scientific research applications, including as a model compound for studying the properties of other compounds and as an analytical tool. tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate can be used to study the properties of other compounds, such as their reactivity and stability, and can be used to develop new synthetic pathways. tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate can also be used as an analytical tool to identify and quantify other compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate involves the reaction of tert-butyl 4-oxopiperidine-1-carboxylate with 1,2-ethanedithiol and sodium hydride, followed by reaction with 1,2-dibromoethane and sodium hydride to form the spirocyclic intermediate. The intermediate is then reacted with sodium methoxide and methanol to form the final product.", "Starting Materials": [ "tert-butyl 4-oxopiperidine-1-carboxylate", "1,2-ethanedithiol", "sodium hydride", "1,2-dibromoethane", "sodium methoxide", "methanol" ], "Reaction": [ "Step 1: React tert-butyl 4-oxopiperidine-1-carboxylate with 1,2-ethanedithiol and sodium hydride in DMF at 80°C for 24 hours.", "Step 2: Add 1,2-dibromoethane and sodium hydride to the reaction mixture and heat at 80°C for 24 hours.", "Step 3: Cool the reaction mixture and add sodium methoxide and methanol. Stir at room temperature for 24 hours.", "Step 4: Filter the reaction mixture and wash the solid with methanol.", "Step 5: Purify the product by column chromatography to obtain tert-butyl 4,4-dioxo-4lambda6-thia-1,9-diazaspiro[5.5]undecane-9-carboxylate." ] } | |
CAS RN |
1935364-49-0 |
Molecular Formula |
C13H24N2O4S |
Molecular Weight |
304.4 |
Purity |
95 |
Origin of Product |
United States |
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